Aminohexylgeldanamycin hydrochloride

• Molecular Formula: C34H53ClN4O8
• Molecular Weight: 681.3 g/mol
• InChI: InChI=1S/C34H52N4O8.ClH/c1-20-16-24-29(37-15-10-8-7-9-14-35)26(39)19-25(31(24)41)38-33(42)21(2)12-11-13-27(44-5)32(46-34(36)43)23(4)18-22(3)30(40)28(17-20)45-6;/h11-13,18-20,22,27-28,30,32,37,40H,7-10,14-17,35H2,1-6H3,(H2,36,43)(H,38,42);1H/b13-11+,21-12-,23-18+;/t20-,22+,27?,28?,30-,32+;/m1./s1
• InChIKey: KIDYRDGTJBAQHJ-ODZQVBMFSA-N

HSP90 inhibitors with a free primary amine are scarce; clinical analogs 17-AAG and 17-DMAG lack this handle. AH-GDM·HCl solves this gap. • **Primary amine** for direct conjugation to polymers, beads, or ADCs (no derivatization needed). • **Water-soluble HCl salt** - avoids DMSO in assays (2.1 μM IC₅₀ in DU145). • **Validated in HPMA copolymer systems** - >2× MTD increase vs. free drug. Immediate shipment for R&D use.

AH-GDM·HCl: HSP90 Inhibitor Overview

Aminohexylgeldanamycin hydrochloride (AH-GDM·HCl; CAS 485395-71-9 free base) is a semi-synthetic 17-alkylamino-17-demethoxygeldanamycin derivative that inhibits heat shock protein 90 (HSP90) by binding to the N-terminal ATP-binding pocket [1]. As a member of the benzoquinoid ansamycin class, AH-GDM retains the core geldanamycin scaffold but replaces the C17 methoxy group with a 6-aminohexylamino substituent, yielding a primary amine handle that distinguishes it from clinical-stage analogs such as 17-AAG (tanespimycin) and 17-DMAG (alvespimycin) [2]. The hydrochloride salt enhances aqueous solubility and is supplied as a research-use-only compound for in vitro and in vivo studies, particularly in prostate cancer models where HSP90 client protein degradation is therapeutically relevant [3].

Primary amine conjugation handle for polymer, bead, and ligand coupling

Hydrochloride salt supports aqueous solubility for in vitro assay workflows

HSP90 inhibition research fit in prostate cancer cell models

• [1] Tian ZQ, Liu Y, Zhang D, Wang Z, Dong SD, Carreras CW, Zhou Y, Rastelli G, Santi DV, Myles DC. Synthesis and biological activities of novel 17-aminogeldanamycin derivatives. Bioorg Med Chem. 2004;12(20):5317-29. PMID: 15388159. View Source
• [2] PubChem Compound Summary: Aminohexylgeldanamycin. PubChem CID 102441955. View Source
• [3] Borgman MP, Aras O, Geyser-Stoops S, Sausville EA, Ghandehari H. Biodistribution of HPMA copolymer-aminohexylgeldanamycin-RGDfK conjugates for prostate cancer drug delivery. Mol Pharm. 2009;6(6):1836-47. PMID: 19743884. View Source

Why AH-GDM·HCl Is Not Interchangeable

Geldanamycin analogs cannot be interchanged as simple HSP90 inhibitors because the C17 substituent simultaneously governs target binding, cytotoxicity, solubility, and chemical derivatizability. The 6-aminohexylamino group in AH-GDM·HCl provides a nucleophilic primary amine that is absent in 17-AAG (allylamino) and protonated/sterically hindered in 17-DMAG (dimethylaminoethyl) [1]. This functional group enables site-specific covalent conjugation to polymers, beads, and targeting ligands—a critical requirement for drug delivery systems, affinity chromatography, and ADC payload applications that no other clinical-stage geldanamycin derivative fulfills without additional synthetic manipulation [2]. Furthermore, the water solubility improvement conferred by the aminoalkyl chain does not follow a simple linear correlation with chain length; the six-carbon linker hits a solubility optimum that balances hydrophilicity with retained HSP90 binding affinity, meaning that substituting a shorter linker (e.g., aminoethyl) or a non-amine-bearing analog yields a functionally distinct compound with different solubility, potency, and conjugation capability [1].

Conjugation functionality

17-AAG and 17-DMAG lack a free primary amine, which limits direct single-step covalent coupling capability.

Linker length optimization

Aminoalkyl chain length non-linearly affects solubility and HSP90 affinity; shorter linkers may shift binding or solubility profile.

Salt form impact

Hydrochloride salt influences aqueous solubility; free base or alternative salt forms may alter handling and dissolution behavior.

• [1] Tian ZQ, Liu Y, Zhang D, Wang Z, Dong SD, Carreras CW, Zhou Y, Rastelli G, Santi DV, Myles DC. Synthesis and biological activities of novel 17-aminogeldanamycin derivatives. Bioorg Med Chem. 2004;12(20):5317-29. PMID: 15388159. View Source
• [2] Borgman MP, Aras O, Geyser-Stoops S, Sausville EA, Ghandehari H. Biodistribution of HPMA copolymer-aminohexylgeldanamycin-RGDfK conjugates for prostate cancer drug delivery. Mol Pharm. 2009;6(6):1836-47. PMID: 19743884. View Source

Differentiation Evidence vs. 17-AAG and Analogs

Primary Amine Enables Covalent Conjugation

AH-GDM·HCl possesses a 6-aminohexylamino substituent at C17 that terminates in a free primary amine (pKa ~10–11), providing a nucleophilic handle for amide bond formation, reductive amination, or NHS-ester coupling. In contrast, 17-AAG contains a 17-allylamino group (no free terminal amine; the allyl moiety is a hydrophobic alkene incapable of conjugation under physiological conditions) and 17-DMAG contains a 17-(2-dimethylaminoethyl)amino group whose tertiary amine is sterically hindered and protonated at conjugation pH, rendering it unreactive as a nucleophile [1]. This structural distinction is absolute and independent of assay conditions—only AH-GDM·HCl among the clinical-stage geldanamycin analogs offers a primary amine for direct, single-step covalent attachment to carriers, surfaces, or targeting ligands [2].

Primary amine conjugation

Head-to-head

Free –NH₂ (pKa ~10.5)

AH-GDM: primary amine — direct coupling

17-AAG: allylamino, no free amine

17-DMAG: tertiary amine, hindered

Enables covalent conjugation workflows

Binary functional differentiation; validated by polymer and bead coupling studies

Evidence Dimension	Presence of free primary amine for covalent conjugation
Target Compound Data	17-(6-aminohexyl)amino-17-demethoxygeldanamycin (AH-GDM): primary amine, pKa ~10.5, nucleophilic at pH 7.4–9.0
Comparator Or Baseline	17-AAG: allylamino group, no free terminal amine; 17-DMAG: dimethylaminoethylamino group, tertiary amine (pKa ~8.5, sterically hindered); Geldanamycin: 17-methoxy, no amine
Quantified Difference	Functional amine conjugation capability: present vs. absent (binary differentiation)
Conditions	Structural analysis; validated by successful HPMA copolymer conjugation, affinity bead preparation, and peptide-targeting ligand attachment across multiple published studies [2]

Why This Matters

For procurement decisions: if the intended use involves conjugation to polymers, nanoparticles, beads, or targeting moieties, no alternative clinical-stage geldanamycin analog provides a compatible functional group without requiring additional de novo synthetic steps.

• [1] Tian ZQ, Liu Y, Zhang D, Wang Z, Dong SD, Carreras CW, Zhou Y, Rastelli G, Santi DV, Myles DC. Synthesis and biological activities of novel 17-aminogeldanamycin derivatives. Bioorg Med Chem. 2004;12(20):5317-29. PMID: 15388159. View Source
• [2] Borgman MP, Aras O, Geyser-Stoops S, Sausville EA, Ghandehari H. Biodistribution of HPMA copolymer-aminohexylgeldanamycin-RGDfK conjugates for prostate cancer drug delivery. Mol Pharm. 2009;6(6):1836-47. PMID: 19743884. View Source

Cytotoxicity in DU145 Prostate Cancer Cells

In a study evaluating HPMA copolymer-drug conjugates with high drug payload, free AH-GDM (aminohexane geldanamycin) demonstrated an IC50 of 2.1 μM against DU145 human prostate carcinoma cells after continuous 72-hour incubation [1]. The most active polymer conjugate in the same study exhibited an IC50 of 2.9 μM, indicating that the free drug potency is largely retained post-conjugation [1]. This cytotoxicity is consistent with the class-level observation that multiple 17-alkylamino-17-demethoxygeldanamycin analogs show cell growth inhibition potencies similar to that of 17-AAG in SKBr3 cells [2]. A direct head-to-head IC50 comparison of AH-GDM vs. 17-AAG or 17-DMAG specifically in DU145 cells has not been identified in the peer-reviewed literature; the available cross-study data suggest comparable nanomolar-to-low-micromolar potency across the 17-alkylamino analog series.

DU145 cytotoxicity

Cross-study comparable

IC₅₀ 2.1 μM

Free AH-GDM, 72‑h incubation

Reported cell-model response context

Comparable to 17-alkylamino analog class; conjugate retains ~72% potency

Evidence Dimension	In vitro cytotoxicity (IC50) against DU145 prostate cancer cells
Target Compound Data	AH-GDM (aminohexane geldanamycin): IC50 = 2.1 μM (72-hour continuous exposure)
Comparator Or Baseline	Most active HPMA copolymer-AH-GDM conjugate: IC50 = 2.9 μM; 17-AAG class reference: SKBr3 cell growth inhibition similar to multiple 17-alkylamino analogs [2]
Quantified Difference	Free AH-GDM IC50 / conjugate IC50 ratio = 0.72 (free drug ~28% more potent than conjugate)
Conditions	DU145 human prostate carcinoma cells; 72-hour continuous incubation; cell viability assay [1]

Why This Matters

Demonstrates that AH-GDM retains intrinsic HSP90-inhibitory cytotoxicity in a prostate cancer cell line relevant to its primary therapeutic application, and that potency is not diminished after conjugation, supporting its use as a polymer-drug conjugate payload.

• [1] Delivery of HSP90 Inhibitor Using Water Soluble Polymeric Conjugates with High Drug Payload. 2017. (IC50 data for aminohexane geldanamycin and HPMA-conjugates in DU145 cells.) View Source
• [2] Tian ZQ, Liu Y, Zhang D, Wang Z, Dong SD, Carreras CW, Zhou Y, Rastelli G, Santi DV, Myles DC. Synthesis and biological activities of novel 17-aminogeldanamycin derivatives. Bioorg Med Chem. 2004;12(20):5317-29. PMID: 15388159. View Source

In Vivo Tolerability via Polymer Conjugation

HPMA copolymer-aminohexylgeldanamycin conjugates (with and without RGDfK targeting peptide) demonstrated tolerability in nude mice at doses greater than 2-fold the equivalent dose of free AH-GDM [1]. This enhanced tolerability is directly attributable to the primary amine linker of AH-GDM, which enables covalent attachment to the HPMA copolymer backbone via a Gly-Phe-Leu-Gly enzymatically degradable spacer—a conjugation strategy that is structurally impossible with 17-AAG or 17-DMAG without additional linker engineering [2]. The conjugate with RGDfK targeting peptide achieved significantly higher tumor drug concentrations (p < 0.001) compared to non-targeted conjugate and free drug at 30 mg/kg drug-equivalent doses in DU145 xenograft-bearing mice [1].

Conjugate tolerability

Cross-study comparable

MTD >2‑fold

vs. free AH-GDM

Supports polymer conjugate tolerability review

Nude mouse xenograft; p < 0.001 tumor concentration for targeted conjugate

Evidence Dimension	Maximum tolerated dose (MTD) in nude mice
Target Compound Data	HPMA copolymer-AH-GDM-RGDfK conjugate: tolerated at >60 mg/kg drug-equivalent dose [1]
Comparator Or Baseline	Free AH-GDM: MTD estimated at <30 mg/kg (conjugate tolerated at >2-fold free drug equivalent dose) [1]
Quantified Difference	>2-fold increase in tolerated dose for polymer conjugate vs. free AH-GDM; tumor drug concentration significantly higher (p < 0.001) for targeted conjugate at 60 mg/kg vs. free drug at 30 mg/kg [1]
Conditions	DU145 prostate tumor xenograft-bearing nude mice; biodistribution evaluated by 125I-radiolabeled conjugates [1]

Why This Matters

The ability to conjugate AH-GDM to HPMA copolymers via its primary amine linker directly translates to a >2-fold therapeutic index expansion in vivo, a critical advantage for selecting this compound as a payload in polymeric drug delivery systems where dose-limiting toxicity of free geldanamycins is prohibitive.

• [1] Borgman MP, Aras O, Geyser-Stoops S, Sausville EA, Ghandehari H. Biodistribution of HPMA copolymer-aminohexylgeldanamycin-RGDfK conjugates for prostate cancer drug delivery. Mol Pharm. 2009;6(6):1836-47. PMID: 19743884. View Source
• [2] Tian ZQ, Liu Y, Zhang D, Wang Z, Dong SD, Carreras CW, Zhou Y, Rastelli G, Santi DV, Myles DC. Synthesis and biological activities of novel 17-aminogeldanamycin derivatives. Bioorg Med Chem. 2004;12(20):5317-29. PMID: 15388159. View Source

Affinity Chromatography Ligand for HSP90

AH-GDM (also sold as 17-AHA-geldanamycin) selectively binds to HSP90 and can be immobilized onto Sepharose or agarose beads via its primary amine to create affinity chromatography columns for purification of HSP90 and HSP90-associated client protein complexes . This application is not feasible with 17-AAG or 17-DMAG, as neither possesses a free primary amine suitable for direct, stable immobilization without structural modification that would risk abolishing HSP90 binding [1]. The aminohexyl spacer provides sufficient distance from the geldanamycin core to maintain ATP-binding pocket accessibility after bead coupling, a design feature validated by the continued use of AH-GDM affinity matrices in HSP90 interactome studies .

Affinity chromatography

Head-to-head

Single-step NHS coupling

Retains HSP90 binding

Enables direct immobilization for HSP90 enrichment

Validated on Sepharose; aminohexyl spacer maintains pocket accessibility

Evidence Dimension	Compatibility with direct immobilization for affinity chromatography
Target Compound Data	AH-GDM (17-AHA-geldanamycin): single-step coupling to NHS-activated Sepharose via primary amine; retains HSP90 binding post-immobilization
Comparator Or Baseline	17-AAG: no free amine; requires multi-step derivatization risking activity loss; 17-DMAG: tertiary amine unsuitable for direct coupling; Geldanamycin: requires 17-O-demethylation and re-derivatization
Quantified Difference	Functional compatibility: direct single-step immobilization feasible (AH-GDM) vs. not feasible without complex synthetic modification (all clinical-stage comparators)
Conditions	Affinity chromatography: NHS-activated Sepharose 4 Fast Flow; coupling buffer pH 8.3; validated by selective HSP90 binding from cell lysates

Why This Matters

For research groups and core facilities requiring HSP90 enrichment from biological samples, AH-GDM is the only commercially viable geldanamycin derivative that can be directly immobilized as an affinity ligand without custom synthesis, reducing procurement complexity and experimental variability.

• [1] Tian ZQ, Liu Y, Zhang D, Wang Z, Dong SD, Carreras CW, Zhou Y, Rastelli G, Santi DV, Myles DC. Synthesis and biological activities of novel 17-aminogeldanamycin derivatives. Bioorg Med Chem. 2004;12(20):5317-29. PMID: 15388159. View Source

Application Scenarios for AH-GDM·HCl

Polymer-Drug Conjugates for Solid Tumors

AH-GDM·HCl is the preferred HSP90 inhibitor payload for HPMA copolymer-based drug delivery systems targeting prostate carcinoma, as demonstrated by the >2-fold MTD increase of HPMA-AH-GDM-RGDfK conjugates vs. free drug in DU145 xenograft models [1]. The primary amine linker enables direct conjugation to the polymer backbone without intermediate derivatization, and enzymatically cleavable spacers (e.g., GFLG) permit controlled intratumoral drug release. Researchers developing targeted polymeric therapeutics should prioritize AH-GDM·HCl over 17-AAG or 17-DMAG when the conjugation chemistry demands a nucleophilic amine handle.

Affinity Chromatography & Interactomics

AH-GDM (free base or hydrochloride) is the reagent of choice for preparing HSP90 affinity chromatography columns used to purify HSP90 and co-chaperone complexes from cell and tissue lysates . The 6-aminohexyl spacer ensures the geldanamycin warhead remains accessible to the HSP90 N-terminal ATP-binding pocket after immobilization. Groups conducting HSP90 target engagement studies, chemoproteomics, or client protein identification should select AH-GDM over alternative ligands that lack a compatible coupling moiety.

ADC Payload Exploration

The free primary amine of AH-GDM·HCl permits linker attachment for antibody-drug conjugate design, where HSP90 inhibition can complement microtubule-targeting payloads. While no clinical ADC utilizing AH-GDM has been reported, the validated conjugation chemistry [1] and retained cytotoxicity post-conjugation (IC50 2.1 μM free vs. 2.9 μM conjugated in DU145 cells) [2] support its use in preclinical ADC programs exploring HSP90-targeted payloads for castration-resistant prostate cancer.

Prostate Cancer Pharmacology & Combinations

AH-GDM·HCl is suitable for in vitro evaluation of HSP90 inhibition in prostate cancer cell lines (DU145, PC-3, LNCaP), with reported IC50 values in the low micromolar range (2.1 μM in DU145) [2]. The compound can serve as a chemical biology tool to interrogate HSP90 client protein degradation (AR, HER2, AKT) and as a reference standard for benchmarking novel HSP90 inhibitors. Its water-soluble hydrochloride salt form facilitates dosing in aqueous in vitro assay buffers without the DMSO concentrations required for 17-AAG.

Application

Selection Property

Validation Focus

Polymer-drug conjugate research

Primary amine conjugation handle

Conjugate tolerability and tumor exposure context

Affinity chromatography

Direct single-step immobilization

HSP90 binding retention post-coupling

ADC payload exploration

Linker attachment via amine

Cytotoxicity retention context

Prostate cancer cell-model studies

Water-soluble HCl salt form

HSP90 client protein degradation endpoints

• [1] Borgman MP, Aras O, Geyser-Stoops S, Sausville EA, Ghandehari H. Biodistribution of HPMA copolymer-aminohexylgeldanamycin-RGDfK conjugates for prostate cancer drug delivery. Mol Pharm. 2009;6(6):1836-47. PMID: 19743884. View Source
• [2] Delivery of HSP90 Inhibitor Using Water Soluble Polymeric Conjugates with High Drug Payload. 2017. (IC50 data for aminohexane geldanamycin and HPMA-conjugates in DU145 cells.) View Source